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Compound of Interest

Compound Name: 1-Iodobutane

Cat. No.: B1219991 Get Quote

Ensuring laboratory safety and environmental compliance necessitates the proper disposal of

all chemical waste, including 1-iodobutane. This guide provides essential, step-by-step

procedures for the safe handling and disposal of 1-iodobutane, tailored for researchers,

scientists, and drug development professionals. Adherence to these protocols is critical due to

the hazardous nature of this compound.

1-Iodobutane is a flammable liquid and vapor that is toxic if inhaled and causes skin and eye

irritation.[1][2][3][4] Improper disposal can lead to environmental contamination and pose

significant health risks. Therefore, it is imperative to treat all 1-iodobutane waste as

hazardous.

Immediate Safety and Handling Precautions
Before handling 1-iodobutane for any purpose, including disposal, ensure you are in a well-

ventilated area, preferably under a chemical fume hood.[5] Always wear appropriate personal

protective equipment (PPE), including:

Protective gloves: Nitrile or other chemically resistant gloves are recommended.

Eye protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Lab coat: A flame-resistant lab coat should be worn to protect from splashes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1219991?utm_src=pdf-interest
https://www.benchchem.com/product/b1219991?utm_src=pdf-body
https://www.benchchem.com/product/b1219991?utm_src=pdf-body
https://www.benchchem.com/product/b1219991?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR3174_msds.pdf
https://www.fishersci.co.uk/store/msds?partNumber=I/0697&countryCode=GB&language=en
https://labchem-wako.fujifilm.com/sds/W01W0102-0369JGHEEN.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12340&PLANT=d__ALF
https://www.benchchem.com/product/b1219991?utm_src=pdf-body
https://www.benchchem.com/product/b1219991?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-iodobutane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep 1-iodobutane away from heat, sparks, open flames, and other ignition sources.[1][2][5]

Smoking is strictly prohibited in areas where it is handled.[1][5]

Step-by-Step Disposal Procedure
The primary method for the disposal of 1-iodobutane is through a licensed hazardous waste

disposal company.[5][6] Do not attempt to dispose of 1-iodobutane down the drain or with

general laboratory trash.[5][7]

Waste Collection:

Collect all waste containing 1-iodobutane, including unused product, reaction residues,

and contaminated materials (e.g., pipette tips, absorbent pads), in a designated and

compatible waste container.

The container should be made of a material that is resistant to 1-iodobutane and should

have a secure, tight-fitting lid to prevent the escape of vapors.[5][7]

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name, "1-
Iodobutane."

Indicate the approximate concentration or quantity of 1-iodobutane in the waste mixture.

Include any other chemical constituents present in the waste.

Attach a properly filled-out hazardous waste tag as required by your institution's

Environmental Health and Safety (EHS) department.[8]

Waste Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents and bases.[1][2][9]

The storage area should be a designated satellite accumulation area for hazardous waste.

Ensure the container is stored away from heat and direct sunlight.[2]
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Arrange for Pickup and Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the 1-
iodobutane waste.

Follow all institutional procedures for hazardous waste disposal.

Spill and Emergency Procedures
In the event of a 1-iodobutane spill:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and

ensure the area is well-ventilated.[5][6]

Control Ignition Sources: Remove all sources of ignition from the spill area.[1][5][6]

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to contain the spill.[1][5] Do not use combustible materials.

Collect and Dispose: Carefully collect the absorbent material and place it in a sealed

container for disposal as hazardous waste.[1][6]

Decontaminate: Clean the spill area thoroughly.

For personal exposure, follow these first aid measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[2][5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6]
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Quantitative Data for 1-Iodobutane
The following table summarizes key quantitative data for 1-iodobutane relevant to its safe

handling and disposal.

Property Value

UN Number
UN1992 (as Flammable liquid, toxic, n.o.s.)[3] or

UN1993 (as Flammable liquid, n.o.s.)[6]

Hazard Class 3 (Flammable Liquid)[3]

Subsidiary Hazard 6.1 (Toxic)[3]

Packing Group III[3]

Flash Point 33 °C (91.4 °F)

Boiling Point 130 °C (266 °F)[3]

Vapor Pressure 18.5 hPa at 25 °C[5]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 1-iodobutane waste.
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1-Iodobutane Waste Generation
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Caption: Workflow for the safe disposal of 1-iodobutane waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 1-iodobutane, fostering a secure research

environment and upholding regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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